![molecular formula C8H12N2O B1240911 3-Amino-4-(2-aminoethyl)phenol](/img/structure/B1240911.png)
3-Amino-4-(2-aminoethyl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-amino-4-(2-aminoethyl)phenol is a primary amine.
Scientific Research Applications
1. Antimicrobial and Antidiabetic Properties
Synthesized derivatives of aminophenol, including those similar to 3-Amino-4-(2-aminoethyl)phenol, have been found to exhibit broad-spectrum antimicrobial activities against various bacterial strains and fungi. Additionally, these compounds have shown significant inhibition of amylase and glucosidase, indicating potential antidiabetic applications (Rafique et al., 2022).
2. Chemosensors for H+ and Zn(II) Ions
Polyaminophenolic ligands, similar in structure to 3-Amino-4-(2-aminoethyl)phenol, have been studied for their UV-Vis and fluorescence optical properties. These properties make them effective as fluorescent chemosensors for hydrogen and zinc ions, especially in a physiological pH range, offering potential applications in biological and chemical sensing (Ambrosi et al., 2009).
3. Schiff Base Polymer Applications
A novel Schiff base polymer containing phenol group, structurally related to 3-Amino-4-(2-aminoethyl)phenol, has been synthesized and studied. This polymer demonstrates significant thermal stability and electrical conductivity, making it suitable for potential applications in materials science and engineering (Baran & Saçak, 2017).
4. Electrocatalytic Applications
Aminophenol derivatives have been explored for their electrocatalytic properties. For instance, the electrochemical oxidation of 4-amino phenol, a compound structurally related to 3-Amino-4-(2-aminoethyl)phenol, has been studied, revealing potential applications in synthesizing new organosulfur compounds and exploring new electrochemical reactions (Amani & Torabi, 2021).
5. Polyaminophenol Derivatives for Electronic and Photovoltaic Applications
Novel polyaminophenols, including those structurally similar to 3-Amino-4-(2-aminoethyl)phenol, have been synthesized and found to have potential applications in electronic, opto-electronic, and photovoltaic devices due to their polyconjugated structures and fluorescence properties (Kaya & Aydın, 2011).
properties
Product Name |
3-Amino-4-(2-aminoethyl)phenol |
---|---|
Molecular Formula |
C8H12N2O |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
3-amino-4-(2-aminoethyl)phenol |
InChI |
InChI=1S/C8H12N2O/c9-4-3-6-1-2-7(11)5-8(6)10/h1-2,5,11H,3-4,9-10H2 |
InChI Key |
OYTHLTAIHSXBDL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1O)N)CCN |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.